Cas no 212714-08-4 (1-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-2-phenyl-ethylamine)

• Product Name: 1-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-2-phenyl-ethylamine
• CAS No: 212714-08-4
• MF: C₁₆H₁₇NO₂
• MW: 255.311684370041
• CID: 3080086
• PubChem ID: 2758368
• Update Time: 2025-09-23

1-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-2-phenyl-ethylamine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-2-phenyl-ethylamine
• AKOS000211971
• HMS1557F11
• 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-phenylethanamine
• 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-phenylethylamine
• 212714-08-4
• Oprea1_644030
• BAS 01293739
• AE-641/00388038
• Oprea1_305769
• TimTec1_008217

• MDL： MFCD02046526
• Inchi： 1S/C16H17NO2/c17-14(10-12-4-2-1-3-5-12)13-6-7-15-16(11-13)19-9-8-18-15/h1-7,11,14H,8-10,17H2
• InChI Key： QGVBKZRNJLJGFM-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(=CC1=2)C(CC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 255.125928785Da
• Monoisotopic Mass: 255.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 44.5Ų

1-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-2-phenyl-ethylamine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes